Cas no 179545-77-8 (Tanomastat)

• Product Name: Tanomastat
• CAS No: 179545-77-8
• MF: C₂₃H₁₉ClO₃S
• MW: 410.913164377213
• CID: 66126
• PubChem ID: 6918336
• Update Time: 2025-04-18

Tanomastat Chemical and Physical Properties

Names and Identifiers

• (S)-4-(4'-Chloro-[1,1'-biphenyl]-4-yl)-4-oxo-2-((phenylthio)methyl)butanoic acid
• (S)-4-[4-(4-Chlorophenyl)phenyl]-4-oxo-2-(phenylsulfanylmethyl)butanoic acid
• Tanomastat
• (S)-4'-Chloro-g-oxo-a-[(phenylthio)methyl][1,1'-biphenyl]-4-butanoic acid
• BAY12-9566,(S)-4Chloro-g-oxo-a-[(phenylthio)methyl][1,1biphenyl]-4-butanoicAcid
• D03802
• Tanomastat (usan/inn)
• bay12-9566
• (2S)-4-[4-(4-chlorophenyl)phenyl]-4-oxo-2-(phenylsulfanylmethyl)butanoic acid
• 4-(4''-Chloro-biphenyl-4-yl)-4-oxo-2-phenylsulfanylmethyl-butyric acid(Bay-12-9566)
• [1,1'-Biphenyl]-4-butanoic acid, 4'-chloro-gamma-oxo-alpha-[(phenylthio)methyl]-, (alphaS)-
• Bay 129566
• (1,1'-Biphenyl)-4-butanoic acid, 4'-chloro-gamma-oxo-alpha-((phenylthio)methyl)-, (alphaS)-
• AM1ZX94EXH
• BDBM50084661
• CS-0003131
• (S)-4'-Chloro-gamma-oxo-alpha-((phenylthio)methyl)(1,1'-biphenyl)-4-butanoic acid
• BAY 12-9566
• (S)-4-(4'-Chloro-[1,1'-biphenyl]-4-yl)-4-oxo-2-((phenylthio)methyl)butanoicacid
• AKOS015911399
• BAY-129566
• (2S)-4-[4-(4-chlorophenyl)phenyl]-4-oxo-2-(phenylsulanylmethyl)butanoic acid
• GTPL6468
• Tanomastat [USAN:INN]
• TANOMASTAT [USAN]
• CHEMBL261932
• EX-A7633
• C90420
• 179545-77-8
• NS00068311
• HY-12168
• DTXSID60870145
• (S)-3-((4'-Chloro-4-biphenylyl)carbonyl)-2-((phenylthio)methyl)propionic acid
• CHEBI:188765
• UNII-AM1ZX94EXH
• BAY 12-9566N
• TANOMASTAT [INN]
• BAY-12-9566
• DB06276
• SCHEMBL153066
• (1,1'-Biphenyl)-4-butanoic acid, 4'-chloro-gamma-oxo-alpha-((phenylthio)methyl)-, (S)-
• TANOMASTAT [WHO-DD]
• BAY 12-9566 N
• DA-78188
• C23H19ClO3S

• MDL： MFCD00948600
• Inchi： 1S/C23H19ClO3S/c24-20-12-10-17(11-13-20)16-6-8-18(9-7-16)22(25)14-19(23(26)27)15-28-21-4-2-1-3-5-21/h1-13,19H,14-15H2,(H,26,27)/t19-/m1/s1
• InChI Key： JXAGDPXECXQWBC-LJQANCHMSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1)C(C[C@@H](C(=O)O)CSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 410.07400
• Monoisotopic Mass: 410.074343
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7
• XLogP3: 5.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 110-110.5°C
• Boiling Point: 620.1±55.0 °C at 760 mmHg
• Flash Point: 328.8±31.5 °C
• Refractive Index: 1.662
• Solubility: Acetone, Chloroform, DMF, Ethyl Acetate
• PSA: 79.67000
• LogP: 6.07290
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Tanomastat Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls